Cas no 26636-32-8 (4-Octylphenol ethoxylate)

• Product Name: 4-Octylphenol ethoxylate
• CAS No: 26636-32-8
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 52982
• PubChem ID: 94543
• Update Time: 2025-09-28

4-Octylphenol ethoxylate Chemical and Physical Properties

Names and Identifiers

• 4-Octylphenol ethoxylate
• Octylphenols polyoxyethylated
• Polyoxyethylene octyl phenol ether
• TRITON X-405
• 2-(4-octylphenoxy)ethanol
• igepal ca-520
• igepal ca-720
• nonidetP40
• Polyethylene glycol 4-tert-octylphenyl ether
• POLYETHYLENE GLYCOL TERT-OCTYLPHENYL ETHER
• glycols, polyethylene, mono(p-octylphenyl) ether
• alpha-(4-octylphenyl)- omega -hydroxy-poly(oxy-2-ethanediyl)
• DTXSID20865310
• FT-0673242
• 26636-32-8
• 2-(Phenoxy)decan-1-ol
• 2-(4-octylphenoxy)ethan-1-ol
• Nonidet P40
• CHEBI:78708
• 51437-89-9
• EINECS 257-203-4
• NS00002420
• 2-(p-Octylphenoxy)ethanol
• p-Octylphenoxy ethyl alcohol
• 4-Octylphenol Monoethoxylate
• SCHEMBL173359
• o-Benzyl-(D)-serinebenzylester
• F87849
• alpha-(4- octylphenyl)-omega-hydroxy-poly(oxy-2-ethanediyl)
• 4-Octylphenol-ethoxylate (mono-， di-， tri-) (technical)
• 2-(4-Octylphenoxy)ethanol; 2-(p-Octylphenoxy)ethanol; Ethylene Glycol p-Octylphenyl Ether;
• BHNQPLPANNDEGL-UHFFFAOYSA-N

• Inchi： 1S/C16H26O2/c1-2-3-4-5-6-7-8-15-9-11-16(12-10-15)18-14-13-17/h9-12,17H,2-8,13-14H2,1H3
• InChI Key： BHNQPLPANNDEGL-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 250.19300
• Monoisotopic Mass: 250.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.10 g/mL at 20 °C
• Melting Point: 48-50 °C(lit.)
• Boiling Point: 370.7 °C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.500
• PSA: 29.46000
• LogP: 3.96070

4-Octylphenol ethoxylate Security Information

• Hazardous Material transportation number：UN 3082 9
• WGK Germany：3
• Hazard Category Code： 41-36/37/38
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：YM0616666
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Octylphenol ethoxylate

Chemical Profile of 4-Octylphenol ethoxylate (CAS No: 26636-32-8)

4-Octylphenol ethoxylate, identified by the Chemical Abstracts Service Number (CAS No) 26636-32-8, is a widely utilized nonionic surfactant derived from the ethoxylation of 4-octylphenol. This compound belongs to the class of alkylphenol ethoxylates (APEOs), which are known for their excellent emulsifying, wetting, and dispersing properties. The ethoxylation process involves the reaction of 4-octylphenol with ethylene oxide, resulting in a series of homologous compounds with varying degrees of ethoxylation. The degree of ethoxylation significantly influences the molecular weight, solubility, and hydrophilic-lipophilic balance (HLB) of the final product, making it adaptable for diverse industrial and laboratory applications.

The structure of 4-octylphenol ethoxylate consists of an octyl group attached to a phenolic ring, which is further modified by the addition of ethylene oxide units. This configuration imparts a balance between hydrophobic and hydrophilic characteristics, enabling the compound to act as an effective surfactant in both aqueous and organic media. The presence of multiple ethylene oxide units enhances the water solubility and surface-active properties, making it particularly useful in formulations requiring high compatibility with water.

One of the most significant applications of 4-Octylphenol ethoxylate is in the field of pharmaceutical excipients. Its ability to enhance solubility and stabilize drug formulations has led to its incorporation in various drug delivery systems. Recent studies have highlighted its potential in improving the bioavailability of poorly water-soluble drugs through the formation of solid dispersions or microemulsions. The compound's compatibility with other excipients and its mild irritant profile make it a preferred choice for formulating oral, topical, and injectable medications.

In addition to pharmaceutical applications, 4-octylphenol ethoxylate finds extensive use in industrial cleaning agents, detergents, and emulsifiers. Its effectiveness in removing oils and greases from surfaces has made it a staple in automotive care products, industrial degreasers, and household cleaners. The compound's biodegradability and low toxicity have also positioned it as an environmentally friendly alternative to traditional surfactants that may pose ecological risks.

Recent advancements in polymer science have explored the use of 4-octylphenol ethoxylate as a modifier in polymer blends and coatings. Its surfactant properties facilitate better dispersion of fillers and improve the mechanical strength of composite materials. Researchers have demonstrated its efficacy in enhancing the adhesion between polymer matrices and reinforcement fibers, leading to improved performance in automotive parts, construction materials, and packaging solutions.

The agrochemical sector has also leveraged 4-Octylphenol ethoxylate for its role as a wetting agent and adjuvant in pesticide formulations. By improving the spread and retention of active ingredients on plant surfaces, this compound enhances the efficacy of herbicides, insecticides, and fungicides. Field trials have shown that incorporating 4-octylphenol ethoxylate into agrochemical products can lead to higher crop yields and more uniform application patterns.

From a chemical synthesis perspective, 4-octylphenol ethoxylate serves as a valuable intermediate in producing specialty chemicals such as lubricants, emulsifiers for cosmetic formulations, and corrosion inhibitors for industrial equipment. Its versatility stems from its ability to form stable complexes with various organic compounds, facilitating reactions that would otherwise be inefficient or impossible under standard conditions.

The environmental impact of 4-octylphenol ethoxylate has been a subject of ongoing research due to concerns about its persistence in aquatic ecosystems. While studies indicate that complete degradation may occur under certain conditions, regulatory bodies have recommended responsible usage practices to minimize ecological risks. Efforts are underway to develop greener alternatives or modified versions of this compound that retain functionality while reducing environmental footprint.

In conclusion,4-Octylphenol ethoxylate (CAS No: 26636-32-8) is a multifaceted surfactant with broad applications across pharmaceuticals、industrial cleaning、polymer science、agrochemicals，and chemical synthesis。 Its unique properties make it indispensable in numerous formulations，while ongoing research continues to uncover new possibilities for its use。 As industries strive for more sustainable solutions，the development of eco-friendly derivatives or alternatives based on its core structure remains an area of active investigation。